Cas no 130-00-7 (2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),4,6,8,10-pentaen-3-one)

• Product Name: 2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),4,6,8,10-pentaen-3-one
• CAS No: 130-00-7
• MF: C₁₁H₇NO
• MW: 169.179382562637
• MDL: MFCD00009748
• CID: 36240
• PubChem ID: 67222
• Update Time: 2025-04-18

2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),4,6,8,10-pentaen-3-one Chemical and Physical Properties

Names and Identifiers

• Benzo[cd]indol-2(1H)-one
• Benz(CD)Indol-2-(1H)-One
• 1,8-Naphthaolactam
• 1,8-Naphtholactam
• Benz[cd]indol-2(1H)-one
• Naphthostyril
• 1,2-Dihydrobenzo[cd]indol-2-one, tech
• 1H-benzo[cd]indol-2-one
• NSC 25094
• Naphthostyril(6CI,7CI)
• 1-Naphthalenecarboxylic acid, 8-amino-, lactam
• 2(1H)-Perinaphthazolone
• 2(1H)-peri-Naphthazolone
• Naphtholactam
• NAPHTHOLAS-G
• Benzo[cd]Indol-2
• 1,8-Naphthostyril
• 1,8-Naphtholactame
• NAPHTHOSTYRIL+98%
• 2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),4,6,8,10-pentaen-3-one
• InChI=1/C11H7NO/c13-11-8-5-1-3-7-4-2-6-9(12-11)10(7)8/h1-6H,(H,12,13
• Naftostiril
• 1H-Benz[cd]indol-2-one
• Q-200094
• NSC25094
• PS-4441
• A805996
• EN300-17251
• SR-01000400053
• HMS1771P10
• Benz[cd]indole-2(1H)-one
• EINECS 204-973-4
• benz[cd]-indol-2(1H)-one
• NSC-25094
• MFCD00009748
• NS00004521
• FT-0658551
• B3023
• (2S)-2-methyl-4-[(2R,8R,11R)-2,8,11-trihydroxy-11-[(5R)-5-[(1R)-1-hydroxypentadecyl]tetrahydrofuran-2-yl]undecyl]-2H-furan-5-one
• Q27451626
• 2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one
• AI3-16690
• CS-0046300
• Benz(cd)indol-2(1H)-one
• 1,2-dihydrobenzo[cd]indol-2-one
• I11516
• Z56899189
• 2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaen-3-one
• EU-0068153
• SCHEMBL302763
• Benz[cd]indol-2(1H)-one, technical grade
• DTXSID5059610
• F1113-0546
• SY036409
• benz[cd]indol-2-(1H)-one
• 1-Naphthalenecarboxylic acid, lactam
• EC 204-973-4
• 130-00-7
• AC-19763
• SR-01000400053-1
• AKOS000119151
• CHEMBL217045
• STL363233
• DB-004842

• MDL： MFCD00009748
• Inchi： 1S/C11H7NO/c13-11-8-5-1-3-7-4-2-6-9(12-11)10(7)8/h1-6H,(H,12,13)
• InChI Key： GPYLCFQEKPUWLD-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=CC=CC(=C23)N1

Computed Properties

• Exact Mass: 169.05300
• Monoisotopic Mass: 169.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: Fine needle crystal
• Density: 1.1616 (rough estimate)
• Melting Point: 173-178 °C (lit.)
• Boiling Point: 298.46°C (rough estimate)
• Flash Point: 128.9 °C
• Refractive Index: 1.4900 (estimate)
• Solubility: methanol: soluble25mg/mL, clear to slightly hazy, yellow to brown
• PSA: 32.86000
• LogP: 2.11910
• Solubility: Soluble in boiling water, insoluble in ether.

2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),4,6,8,10-pentaen-3-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： 24/25
• RTECS：DE3202000
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons